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Compound of Interest

Compound Name: Protolichesterinic acid

Cat. No.: B073069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Protolichesterinic acid is a naturally occurring γ-lactone fatty acid found predominantly in

various species of lichens, such as Cetraria islandica (Iceland moss) and Usnea albopunctata.

[1][2] First isolated in the early 20th century, this compound has garnered significant scientific

interest due to its diverse and potent biological activities, including antimicrobial, antifungal,

anti-inflammatory, and anticancer properties.[1][3][4] Structurally, it features a lactone ring, a

carboxylic acid group, and a long aliphatic side chain.[1] This technical guide provides an in-

depth summary of the fundamental chemical properties of protolichesterinic acid, detailed

experimental protocols for its characterization, and visualizations of relevant experimental

workflows and biological pathways.

Core Chemical Properties
The fundamental chemical and physical properties of protolichesterinic acid are summarized

in the table below, providing a quantitative overview for easy reference and comparison.
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Property Value Source

IUPAC Name

(2S,3R)-4-methylidene-5-oxo-

2-tridecyloxolane-3-carboxylic

acid

[1][5][6]

Molecular Formula C₁₉H₃₂O₄ [1][5][6][7]

Molecular Weight 324.46 g/mol [1][5][7]

Appearance

White to off-white crystalline

solid; forms lustrous plates

when recrystallized.

[1][7]

Melting Point 107.5 °C (225.5 °F) [1]

Boiling Point
488.4 °C at 760 mmHg

(Predicted)
[6]

Solubility

Readily soluble in cold ether

and absolute alcohol.[1]

Generally more soluble in

organic solvents than in water.

[3]

Optical Rotation

(+)-enantiomer: [α]D +12° (in

chloroform) (-)-enantiomer:

[α]D -12° (in chloroform)

[1]

UV-Vis Spectroscopy λmax at 218 nm (in methanol) [1]

Infrared (IR) Spectroscopy

(KBr)

3450 cm⁻¹ (Carboxylic acid O-

H), 3050 cm⁻¹ (Alkene C-H),

1720 cm⁻¹ (Carbonyl C=O)

[1]

¹H NMR Spectroscopy (CDCl₃)

δ 0.68 ppm (terminal methyl

group), δ 6.03 and 6.39 ppm

(alkene protons)

[1]

¹³C NMR Spectroscopy

δ 174.4 ppm (carboxylic acid),

δ 168.2 ppm (lactone

carbonyl), δ 132.6 and 125.9

ppm (alkene carbons)

[1]
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CAS Number 493-46-9 [1][5][6][7]

Experimental Protocols
Detailed methodologies are crucial for the replication of scientific findings. The following

sections outline the protocols for key experiments related to the isolation, purification, and

characterization of protolichesterinic acid.

Isolation and Purification of Protolichesterinic Acid from
Cetraria islandica
A standard method for isolating protolichesterinic acid with high purity involves a two-step

chromatographic process.[1][2][8]

Soxhlet Extraction: The initial extraction is performed using petroleum ether in a Soxhlet

apparatus to obtain a crude extract from the lichen thalli.[1]

Size-Exclusion Chromatography: The crude extract is then subjected to size-exclusion

chromatography.[1][2]

Stationary Phase: Sephadex LH-20 resin.[1][2]

Mobile Phase: A mixture of dichloromethane and acetone.[1][8]

Purpose: This step separates protolichesterinic acid from other paraconic acids based

on molecular size.[1][2]

Centrifugal Partition Chromatography (CPC): For final purification, CPC is employed.[1][2]

Solvent System: A biphasic system of n-heptane, ethyl acetate, and acetonitrile.[1]

Outcome: This technique yields protolichesterinic acid with over 99% purity and a

recovery rate exceeding 65%.[1]

Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)
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Reversed-phase HPLC with UV detection is a validated method for the quantitative analysis of

protolichesterinic acid.[1]

Column: A LiChrosorb RP-8 column is typically used.[1]

Mobile Phase: The specific mobile phase composition is optimized to achieve separation.

Detection: UV detection is set at a wavelength appropriate for protolichesterinic acid (e.g.,

near its λmax of 218 nm).[1]

Performance: This method allows for a rapid separation (within 3.7 minutes) and

demonstrates excellent linearity in the concentration range of 0.125–2.5 μg/ml, with a

detection limit of 1 nanogram.[1] The high precision (0.78% relative standard deviation) and

good recovery rate (90%) make it suitable for accurate quantification in biological samples.

[1]

Melting Point Determination
The melting point is a critical physical property for assessing the purity of a crystalline solid.[9]

Sample Preparation: A small amount of the dried, purified protolichesterinic acid is packed

into a capillary tube.[10][11]

Apparatus: A standard melting point apparatus (e.g., Mel-Temp or Thiele tube) is used.[9][12]

Procedure:

A preliminary rapid heating is performed to determine an approximate melting point.[9]

For an accurate measurement, a fresh sample is heated slowly, at a rate of about 1-2 °C

per minute, near the expected melting point.[9][13]

The temperature at which the substance begins to melt and the temperature at which it

completely liquefies are recorded as the melting point range.[9] A narrow range (0.5-1.0

°C) is indicative of high purity.[9]

Spectroscopic Analysis
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Structural elucidation and confirmation of protolichesterinic acid are achieved through

various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

using a spectrometer, typically with the sample dissolved in deuterated chloroform (CDCl₃).

[14] Chemical shifts are reported in parts per million (ppm) relative to a standard.

Infrared (IR) Spectroscopy: The IR spectrum is obtained using a Fourier-transform infrared

(FTIR) spectrometer. The solid sample is typically mixed with potassium bromide (KBr) to

form a pellet.[1]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often coupled with an

electrospray ionization (ESI) source, is used to determine the exact mass and molecular

formula of the compound.[14][15]

Visualizations
The following diagrams illustrate key experimental and biological concepts related to

protolichesterinic acid.
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Caption: Workflow for the Isolation and Purification of Protolichesterinic Acid.
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Effect of Protolichesterinic Acid on Cancer Cell Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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